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Compound of Interest

Compound Name:
4-Chloro-3-methoxy-L-

phenylalanine

Cat. No.: B12302280

Get Quote

Content Type: Technical Monograph & Experimental Guide Subject: 4-Chloro-3-methoxy-L-
phenylalanine (CAS: 1270005-94-1) Audience: Medicinal Chemists, Chemical Biologists, and

Peptide Engineers[1]

Executive Summary: The "Dual-Anchor"
Phenylalanine Analog
4-Chloro-3-methoxy-L-phenylalanine is a highly specialized non-canonical amino acid

(ncAA) that serves as a critical scaffold in modern drug discovery. Unlike simple halogenated

analogs (e.g., 4-Cl-Phe) or methoxylated derivatives (e.g., 3-OMe-Tyr), this molecule combines

two distinct structural modifications on the phenyl ring:[1]

4-Chloro Substitution (Para): Increases lipophilicity (

value +0.[1]71) and blocks metabolic hydroxylation by phenylalanine hydroxylase (PAH),
enhancing in vivo half-life.[1]

3-Methoxy Substitution (Meta): Introduces a hydrogen bond acceptor and steric bulk that

mimics the metabolic profile of 3-O-methyldopa (3-OMD), a key metabolite in dopamine
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pathways.[1]

This guide details the physicochemical properties, mechanistic utility in LAT1 transport studies,

and protocols for incorporating this residue into therapeutic peptides.[1]

Chemical Profile & Structural Logic[2]
Physicochemical Properties[3]

IUPAC Name: (2S)-2-amino-3-(4-chloro-3-methoxyphenyl)propanoic acid[1]

Molecular Formula: C

H

ClNO

[1]

Molecular Weight: 229.66 g/mol [1]

Chirality: L-isomer (S-configuration)

pKa Values (Calculated):

-COOH (~2.2),

-NH

(~9.1)[1]

Lipophilicity (cLogP): ~1.8 (Higher than Phe due to Cl)[1]

Structural Significance in Drug Design
The simultaneous presence of the chloro and methoxy groups creates a unique "push-pull"

steric and electronic environment.

Metabolic Blockade: The 4-position is the primary site of oxidation for phenylalanine.

Chlorine substitution renders this position inert to P450 oxidation and PAH activity, forcing

metabolic clearance through alternative, slower pathways.[1]
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Receptor Selectivity: The 3-methoxy group forces the side chain into specific rotameric

conformations, restricting the conformational entropy of peptides and potentially increasing

binding affinity to GPCRs or transporters.[1]

Mechanistic Application: LAT1 Transporter Probing
One of the most potent applications of 4-Chloro-3-methoxy-L-phenylalanine is as a probe for

the L-type Amino Acid Transporter 1 (LAT1/SLC7A5). LAT1 is highly upregulated in human

cancers and the blood-brain barrier (BBB).[1]

Mechanism of Transport
LAT1 prefers substrates with large, hydrophobic side chains.[1] The 4-Cl-3-OMe motif mimics

the high-affinity substrate L-DOPA (specifically its 3-O-methyl metabolite) but with higher

lipophilicity. This makes it an ideal candidate for:

Competitive Inhibition: Blocking the uptake of essential amino acids in tumor cells.[1]

Trojan Horse Delivery: Serving as a "prodrug" scaffold to ferry cytotoxic agents across the

BBB.[1]

Visualization: LAT1 Transport Cycle
The following diagram illustrates how 4-Chloro-3-methoxy-L-phenylalanine (CMP) interacts

with the LAT1/4F2hc complex compared to the natural substrate L-Phenylalanine.
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Caption: The antiport mechanism of LAT1, showing 4-Chloro-3-methoxy-L-phenylalanine
utilizing the transporter to enter the cell in exchange for intracellular Glutamine (Gln).[1]

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS)
To incorporate 4-Chloro-3-methoxy-L-phenylalanine into a peptide sequence, the Fmoc-

protected derivative (Fmoc-4-Cl-3-OMe-Phe-OH) is required.

Reagents:

Resin: Rink Amide MBHA (0.5 mmol/g loading)[1]

Coupling Agents: HATU / HOAt / DIEA

Solvent: DMF (Anhydrous)[1]

Step-by-Step Workflow:
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Step Operation Conditions Critical Note

1 Resin Swelling DCM, 30 min
Ensure uniform bead

expansion.

2 Fmoc Deprotection
20% Piperidine in

DMF (2 x 5 min)

Monitor UV

absorbance to confirm

removal.[1]

3 Activation

Mix Fmoc-AA (3 eq),

HATU (2.9 eq), DIEA

(6 eq)

Pre-activate for 30

seconds before

adding to resin.

4 Coupling
Shake at RT for 45-60

min

The sterics of the 3-

OMe group may slow

kinetics; double

coupling is

recommended.

5 Washing DMF (3x), DCM (3x)
Essential to remove

unreacted HATU.

6 Cleavage
TFA/TIS/H2O

(95:2.5:2.5), 2 hrs

The Cl/OMe groups

are stable under

standard TFA

cleavage conditions.

[1]

Protocol B: Competitive Uptake Assay (LAT1 Activity)
This assay validates if the compound is a substrate or inhibitor of LAT1 in cancer cell lines

(e.g., MCF-7 or PC-3).[1]

Materials:

Radiotracer: [

C]-L-Phenylalanine or [

H]-L-Leucine.[1]
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Inhibitor: 4-Chloro-3-methoxy-L-phenylalanine (Test Compound).

Control: BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid), a known LAT1 inhibitor.[1]

Methodology:

Seeding: Plate cells (5 x 10

cells/well) in 24-well plates; incubate 24h.

Starvation: Wash cells with Na

-free HBSS (Hank's Balanced Salt Solution) to eliminate sodium-dependent transport
(system A/ASC), isolating LAT1 (system L) activity.[1]

Transport Initiation: Add HBSS containing the radiotracer (1

M)

Test Compound (graded concentrations: 1-1000

M).[1]

Incubation: Incubate for 2-5 minutes at 37°C (initial rate conditions).

Termination: Rapidly wash 3x with ice-cold PBS.

Lysis & Counting: Lyse cells in 0.1 M NaOH; measure radioactivity via liquid scintillation

counting.

Data Analysis: Plot % Uptake vs. Log[Concentration]. Calculate IC

.[1][2] A lower IC

indicates higher affinity for the LAT1 pocket.[1]

Peptide Engineering & Structural Biology
In peptide therapeutics, "scanning" a sequence with this amino acid can identify critical

hydrophobic interactions.[1]
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Halogen Bonding: The 4-Cl atom can act as a halogen bond donor (Lewis acid) to carbonyl

oxygens in the receptor pocket, a specific interaction that a methyl group (in 4-Me-Phe)

cannot provide.[1]

Conformational Restriction: The 3-OMe group creates steric clash with the peptide backbone

(i-1 and i+1 residues), often stabilizing

-turn or helical structures depending on the sequence context.[1]

Visualization: Peptide Engineering Workflow
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Caption: Workflow for utilizing 4-Chloro-3-methoxy-L-phenylalanine in Medicinal Chemistry

campaigns to optimize peptide leads.

References
Beilstein Institute. (2020).[1] Fluorinated phenylalanines: synthesis and pharmaceutical

applications.[1][3] Beilstein Journal of Organic Chemistry.[1] Link

National Institutes of Health (NIH). (2014).[1] Noncanonical Amino Acid Tools and Their

Application to Membrane Protein Studies. PubMed Central.[1] Link

Sigma-Aldrich. (2023).[1] Unnatural Amino Acids for Peptide Synthesis.[1][4][5] Merck KGaA.

[1] Link

Chem-Space. (2025).[1][2] 4-Chloro-3-methoxy-L-phenylalanine Product Entry & CAS

1270005-94-1.Link

Asian Journal of Chemistry. (2007). Synthesis and elucidation of 4-bis(2-chloroethyl)amino-L-

phenylalanine (Melphalan).Link (Cited for synthesis methodology of similar chloro-

phenylalanine derivatives).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Research Applications of 4-Chloro-3-
methoxy-L-phenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302280/docs#technical-guide-research-
applications-of-4-chloro-3-methoxy-l-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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